Cas no 956781-19-4 (1-(2-Chloro-ethyl)-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-Chloro-ethyl)-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 956781-19-4
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 3103348
• PubChem ID: 5200432
• Update Time: 2025-04-21

1-(2-Chloro-ethyl)-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-ethyl)-3-methyl-1H-pyrazole-4-carboxylic acid
• 956781-19-4
• 1-(2-chloroethyl)-3-methylpyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-(2-chloroethyl)-3-methyl-
• 1-(2-chloroethyl)-3-methyl-4-pyrazolecarboxylic acid
• AKOS005601245
• 1-(2-chloroethyl)-3-methyl-1H-pyrazole-4-carboxylic acid
• STK688572
• VKPIDXVFERBENB-UHFFFAOYSA-N
• CS-0318962

• Inchi： 1S/C7H9ClN2O2/c1-5-6(7(11)12)4-10(9-5)3-2-8/h4H,2-3H2,1H3,(H,11,12)
• InChI Key： VKPIDXVFERBENB-UHFFFAOYSA-N
• SMILES： ClCCN1C=C(C(=O)O)C(C)=N1

Computed Properties

• Exact Mass: 188.0352552g/mol
• Monoisotopic Mass: 188.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives